N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H21N3O/c1-23-19(17-10-5-11-18(17)22-23)13-21-20(24)12-15-8-4-7-14-6-2-3-9-16(14)15/h2-4,6-9H,5,10-13H2,1H3,(H,21,24)
• InChI Key: XUXQCSVHASBNPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCC2=N1)CNC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C20H21N3O and its molecular weight is 319.408. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Synthesis Techniques

The study of naphthalene derivatives often involves the exploration of their molecular structures through crystallography and computational methods. For example, the reaction of naphthalene-2,3-diol with 4-aminoantipyrine in the presence of acetic acid showcases the acetylation of the amine function, leading to co-crystallization and highlighting the importance of hydrogen bonds in molecular stability (Asiri et al., 2010).

Pharmacological Potential and Toxicity Assessment

Research has delved into the pharmacological potential of heterocyclic compounds, including those related to the chemical structure of interest. Computational and pharmacological evaluations aim at discovering novel derivatives for potential therapeutic applications, focusing on toxicity assessment, tumor inhibition, and analgesic and anti-inflammatory actions (Faheem, 2018).

Antioxidant Activity

The synthesis and characterization of coordination complexes involving pyrazole-acetamide derivatives shed light on their hydrogen bonding interactions, which play a crucial role in their structural stability and potential antioxidant properties (Chkirate et al., 2019).

Anti-HIV and Antimicrobial Activities

The creation of naphthalene derivatives has led to the development of compounds with significant biological activities, including anti-HIV and antimicrobial properties. Research into amino acid derivatives and their synthesis has highlighted the potential of these compounds in developing antiviral agents (Hamad et al., 2010).

Antiproliferative Activities

Investigations into the antiproliferative activities of naphthalene derivatives on various cancer cell lines, including nasopharyngeal carcinoma, have identified compounds with potent inhibitory effects. These studies contribute to the ongoing search for effective cancer therapies (Chen et al., 2013).